Cas no 938066-08-1 (5-sulfamoylpyridine-3-carboxylic acid)

5-Sulfamoylpyridine-3-carboxylic acid is a heterocyclic compound featuring both a sulfamoyl and a carboxylic acid functional group on a pyridine scaffold. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceutical and agrochemical research. The sulfamoyl group enhances reactivity in nucleophilic substitution reactions, while the carboxylic acid moiety allows for further derivatization via esterification or amidation. Its rigid pyridine core contributes to stability and potential bioactivity, making it valuable in drug discovery for targeting enzymes or receptors. The compound's dual functionality and well-defined reactivity profile make it a useful building block for developing sulfonamide-based therapeutics or specialty chemicals.
5-sulfamoylpyridine-3-carboxylic acid structure
938066-08-1 structure
Product Name:5-sulfamoylpyridine-3-carboxylic acid
CAS No:938066-08-1
MF:C6H6N2O4S
MW:202.187839984894
CID:2759947
PubChem ID:53485349
Update Time:2025-05-23

5-sulfamoylpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-sulfamoylpyridine-3-carboxylic acid
    • 5-(Aminosulfonyl)-pyridine-3-carboxylic acid
    • 5-Carbamoylnicotinic acid
    • 5-sulfamoylnicotinic acid
    • SCHEMBL4647133
    • DTXCID50655281
    • Z1269212536
    • 862-841-7
    • MFCD13181725
    • GS1253
    • 938066-08-1
    • DB-082857
    • CS-0234743
    • RPKYZDOXCVNXBE-UHFFFAOYSA-N
    • DTXSID20704533
    • SY393407
    • EN300-146667
    • Inchi: 1S/C6H6N2O4S/c7-13(11,12)5-1-4(6(9)10)2-8-3-5/h1-3H,(H,9,10)(H2,7,11,12)
    • InChI Key: RPKYZDOXCVNXBE-UHFFFAOYSA-N
    • SMILES: S(C1C=NC=C(C(=O)O)C=1)(N)(=O)=O

Computed Properties

  • Exact Mass: 202.00500
  • Monoisotopic Mass: 202.00482785Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 294
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.1
  • Topological Polar Surface Area: 119Ų

Experimental Properties

  • PSA: 118.73000
  • LogP: 1.20830

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